Cas no 847414-28-2 (Benzenamine, 2,4,6-trimethyl-3-(4-morpholinyl)-)

• Product Name: Benzenamine, 2,4,6-trimethyl-3-(4-morpholinyl)-
• CAS No: 847414-28-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1829988
• PubChem ID: 53403366
• Update Time: 2025-04-21

Benzenamine, 2,4,6-trimethyl-3-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-trimethyl-3-(4-morpholinyl)-
• 2,4,6-trimethyl-3-morpholin-4-ylaniline
• 2,4,6-Trimethyl-3-(4-morpholinyl)benzenamine
• 2,4,6-Trimethyl-3-morpholinoaniline
• HXEBPVWVIKTZGX-UHFFFAOYSA-N
• 847414-28-2
• SCHEMBL1200351
• DB-148770
• DTXSID30695165
• 2,4,6-Trimethyl-3-(morpholin-4-yl)aniline
• N-(3-AMINO-2,4,6-TRIMETHYL-PHENYL)-MORPHOLINE

• MDL： MFCD17926232
• Inchi： 1S/C13H20N2O/c1-9-8-10(2)13(11(3)12(9)14)15-4-6-16-7-5-15/h8H,4-7,14H2,1-3H3
• InChI Key： HXEBPVWVIKTZGX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1C(C)=CC(C)=C(C=1C)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų